Cas no 1341385-45-2 (2-(azetidin-3-yloxy)-N-methylacetamide)

2-(Azetidin-3-yloxy)-N-methylacetamide is a versatile heterocyclic compound featuring an azetidine ring linked via an ether bridge to an N-methylacetamide moiety. Its compact, rigid structure and polar functional groups make it a valuable intermediate in medicinal chemistry, particularly for the design of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. The azetidine scaffold enhances metabolic stability and bioavailability, while the acetamide group offers opportunities for further derivatization. This compound is particularly useful in the synthesis of peptidomimetics and small-molecule modulators due to its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined stereochemistry and synthetic accessibility further contribute to its utility in drug discovery and development.

2-(azetidin-3-yloxy)-N-methylacetamide structure

1341385-45-2 structure

Product Name:2-(azetidin-3-yloxy)-N-methylacetamide

CAS No:1341385-45-2

MF:C₆H₁₂N₂O₂

MW:144.171681404114

CID:5178726

PubChem ID:63105333

Update Time:2026-03-05

2-(azetidin-3-yloxy)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(azetidin-3-yloxy)-N-methylacetamide
- Inchi： 1S/C6H12N2O2/c1-7-6(9)4-10-5-2-8-3-5/h5,8H,2-4H2,1H3,(H,7,9)
- InChI Key： VSDDQTNSVVEPHU-UHFFFAOYSA-N
- SMILES： O(CC(NC)=O)C1CNC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 123
XLogP3: -1.2
Topological Polar Surface Area: 50.4

2-(azetidin-3-yloxy)-N-methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-147539-1.0g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		1g	$986.0	2023-05-25
Enamine	EN300-147539-0.05g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		0.05g	$827.0	2023-05-25
Enamine	EN300-147539-0.1g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		0.1g	$867.0	2023-05-25
Enamine	EN300-147539-0.25g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		0.25g	$906.0	2023-05-25
Enamine	EN300-147539-0.5g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		0.5g	$946.0	2023-05-25
Enamine	EN300-147539-2.5g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		2.5g	$1931.0	2023-05-25
Enamine	EN300-147539-5.0g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		5g	$2858.0	2023-05-25
Enamine	EN300-147539-10.0g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2		10g	$4236.0	2023-05-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00761971-1g	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2	98%	1g	￥7441.0	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN2122-100MG	2-(azetidin-3-yloxy)-N-methylacetamide	1341385-45-2	95%	100MG	￥ 1,346.00	2023-03-30